5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid

• IUPAC Name: 5-(4-fluorophenyl)-1-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C11H9FN2O2/c1-14-6-13-9(11(15)16)10(14)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key: ITJLPUOPFRQPNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol

Description

5-(4-Fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid, also known as FMICA, is an imidazole carboxylic acid derivative that has many applications in the scientific field. It is a versatile molecule with a wide range of uses, from synthesizing other compounds to being used in laboratory experiments.

Scientific Research Applications

5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid has a wide range of applications in the scientific field. It has been used in the synthesis of various compounds, such as 4-fluoro-3-(4-fluorophenyl)benzonitrile and 3-(4-fluorophenyl)-4-hydroxybenzonitrile. It has also been used in the synthesis of 4-fluorobenzyl amines, which are important intermediates in the synthesis of pharmaceuticals and other biologically active compounds. In addition, this compound has been used in the synthesis of various heterocyclic compounds, such as imidazole derivatives and quinolines.

Mechanism of Action

The mechanism of action of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid is not fully understood. However, it is believed that the molecule binds to the active sites of enzymes, altering their structure and function. This binding leads to changes in the enzyme’s activity, which can be either beneficial or detrimental, depending on the enzyme and the application.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the molecule may have an effect on the activity of certain enzymes, leading to changes in the biochemical and physiological processes of the body. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays an important role in the nervous system.

Advantages and Limitations for Lab Experiments

5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid has several advantages for lab experiments. It is a relatively stable molecule and can be synthesized easily and quickly. It is also soluble in many organic solvents, making it easy to use in a variety of experiments. Additionally, it is non-toxic and has a low cost, making it a cost-effective option for laboratory experiments.
However, this compound also has some limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in alkaline solutions, so it must be handled with care.

Future Directions

There are several potential future directions for the use of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid. One potential application is in the development of new drugs and therapies. This compound has been shown to inhibit the activity of certain enzymes, and this inhibition could be used to develop new drugs and therapies. Additionally, this compound could be used to synthesize new compounds or to modify existing compounds. Furthermore, this compound could be used as a starting material for the synthesis of other imidazole derivatives. Finally, this compound could be used to study the structure and function of enzymes, which could lead to new insights into the biochemical and physiological processes of the body.

Synthesis Methods

5-(4-fluorophenyl)-1-methyl-1H-imidazole-4-carboxylic acid can be synthesized through a variety of methods. The most common method is a two-step procedure using a Grignard reaction. In the first step, a Grignard reagent is reacted with 4-fluorobenzaldehyde to form the corresponding 4-fluorobenzylmagnesium chloride. In the second step, the 4-fluorobenzylmagnesium chloride is reacted with 1-methyl-1H-imidazole-4-carboxylic acid to form the desired this compound product.